Cas no 2138531-40-3 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine
• CAS No: 2138531-40-3
• MF: C₁₃H₂₃N₅
• MW: 249.355221986771
• CID: 6281378
• PubChem ID: 165474160
• Update Time: 2025-05-17

N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-5-methylhex-4-ene-1,2-diamine
• 2138531-40-3
• EN300-1131313

• Inchi： 1S/C13H23N5/c1-10(2)3-4-11(14)7-16-13-5-6-17-18(13)12-8-15-9-12/h3,5-6,11-12,15-16H,4,7-9,14H2,1-2H3
• InChI Key： SQSSHCBDOBEZDF-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NCC(C/C=C(\C)/C)N

Computed Properties

• Exact Mass: 249.19534575g/mol
• Monoisotopic Mass: 249.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.9Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine

Introduction to N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine (CAS No. 2138531-40-3)

N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine (CAS No. 2138531-40-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the azetidine moiety and the unsaturated hexene chain adds complexity and versatility to its chemical structure, making it a promising candidate for further research and development.

The chemical structure of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine is characterized by a pyrazole ring linked to an azetidine group through a diamine bridge. The azetidine ring is a four-membered cyclic amine that imparts rigidity and conformational constraint to the molecule, which can influence its binding affinity and selectivity towards specific biological targets. The presence of the unsaturated hexene chain introduces additional flexibility and potential for conjugation with other molecules, enhancing its pharmacological properties.

Recent studies have highlighted the potential of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-ene-1,2-diamine has also shown potential as an anti-cancer agent. Studies conducted in vitro have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-methylhex-4-en e - 1 , 2 - diamine have also been investigated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of N1 - 1 - ( azetidin - 3 - yl ) - 1 H - pyrazol - 5 - yl - 5 - methylhex - 4 - ene - 1 , 2 - diamine involves a multi-step process that includes the formation of the pyrazole ring, introduction of the azetidine moiety, and functionalization of the hexene chain. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its availability for research purposes.

In conclusion, N1 - 1 - ( azetidin - 3 - yl ) - 1 H - pyrazol - 5 - yl - 5 - methylhex - 4 - ene - 1 , 2 - diamine (CAS No. 2138531 - 40 - 3) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research is focused on optimizing its structure to enhance its efficacy and safety profile, paving the way for its potential use in clinical settings. As new findings continue to emerge, this compound is likely to play a significant role in advancing our understanding of pyrazole-based therapeutics and their impact on human health.